Cas no 1804064-55-8 (1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one
• CAS No: 1804064-55-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5000330
• Update Time: 2025-06-08

1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one

• Inchi： 1S/C11H12BrClO/c1-7-3-4-9(5-10(7)6-12)11(14)8(2)13/h3-5,8H,6H2,1-2H3
• InChI Key： LYQMPCMHNQQNMQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(C)Cl)=O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one

Comprehensive Analysis of 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one (CAS No. 1804064-55-8)

The compound 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one (CAS No. 1804064-55-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromomethyl and chloropropanone moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often seek this compound for its reactivity in cross-coupling reactions and its role in constructing complex molecular frameworks.

In recent years, the demand for 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one has surged due to its potential in drug discovery. Its CAS No. 1804064-55-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. The compound's bromomethyl group is particularly noteworthy, as it facilitates nucleophilic substitutions, enabling the synthesis of derivatives with enhanced bioactivity. This aligns with the growing interest in targeted drug delivery and small-molecule therapeutics.

From an industrial perspective, 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one is utilized in the development of high-performance materials. Its incorporation into polymer chains can improve thermal stability and mechanical properties, addressing the need for advanced materials in electronics and coatings. The compound's chloropropanone segment also contributes to its versatility, allowing for further functionalization.

Environmental considerations are another critical aspect of CAS No. 1804064-55-8. Researchers are exploring greener synthesis routes to minimize waste and energy consumption, reflecting the broader trend toward sustainable chemistry. Questions like "How to optimize the synthesis of 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one?" or "What are the eco-friendly alternatives for its production?" are increasingly common in academic and industrial forums.

The safety profile of 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one is another area of interest. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. This aligns with the global emphasis on laboratory safety standards and risk assessment in chemical manufacturing.

In summary, 1-(3-(Bromomethyl)-4-methylphenyl)-2-chloropropan-1-one (CAS No. 1804064-55-8) is a multifaceted compound with broad applications in research and industry. Its bromomethyl and chloropropanone functionalities make it a cornerstone in synthetic chemistry, while its potential in drug development and material science continues to drive innovation. As the scientific community prioritizes sustainability and efficiency, this compound remains at the forefront of cutting-edge research.